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Compound of Interest

Compound Name: Boroval

Cat. No.: B1234990 Get Quote

Disclaimer:This document provides a summary of information regarding the research

compound commonly referred to as "Boroval." This compound is intended for laboratory

research purposes only and is not an approved drug for human or veterinary use. The

information provided herein is based on preclinical studies and should not be interpreted as

clinical dosage and administration guidelines.

Introduction
"Boroval" is the common name for the compound MeO-Suc-Ala-Ala-Pro-D,L-boro-Val pinacol

ester. It is a peptide boronic acid that functions as a highly effective and reversible inhibitor of

both porcine pancreatic elastase and human neutrophil elastase (HNE).[1][2] In research

settings, it has been investigated for its potential to prevent elastase-induced emphysema.[1][3]

It is also recognized as an impurity of Bortezomib, a proteasome inhibitor used in cancer

therapy.[4]
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Property Value

IUPAC Name
methyl-O-succinyl-alanyl-alanyl-prolyl-

borovaline-pinacol

Molecular Formula C16H27BF3NO4

Molecular Weight 365.2 g/mol

Synonyms (R)-BoroVal-(+)-Pinanediol trifluoroacetate

Primary Mechanism Reversible inhibition of elastases

Proposed Mechanism of Action
Boroval acts as a transition-state analog, forming a 1:1 complex with elastases.[2] This

reversible binding inhibits the enzymatic activity of elastase. The dissociation of Boroval from

the elastase-inhibitor complex reactivates the enzyme. This mechanism has been explored in

the context of human neutrophil elastase (HNE)-induced lung injury.
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Proposed mechanism of Boroval's reversible inhibition of HNE.

Experimental Protocols: In Vivo Hamster Model of
Emphysema
The following protocols are based on a study investigating the effects of Boroval on HNE-

induced emphysema in hamsters.[1][2]

Materials
MeO-Suc-Ala-Ala-Pro-D,L-boro-Val pinacol ester (Boroval)

Human Neutrophil Elastase (HNE)
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Phosphate-buffered saline (PBS)

Anesthetic agent (e.g., sodium pentobarbital)

Male hamsters

Preparation of Boroval Solution
Boroval is hydrolyzed in aqueous solution to its active free acid form within minutes.[2]

Solutions should be prepared fresh for each experiment.

Weigh the desired amount of Boroval powder.

Dissolve in an appropriate volume of sterile PBS to achieve the target concentration.

Vortex briefly to ensure complete dissolution.

Animal Dosing and Administration
The following table summarizes the dosages and molar ratios used in a study to assess the

effect of Boroval on HNE-induced emphysema in hamsters.[1][2]
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Treatment
Group

HNE Dose
(mg)

Boroval Dose
(mg)

Boroval to
HNE Molar
Ratio

Route of
Administration

Pretreatment

Study

Control 0 0 N/A Intratracheal

HNE Alone 0.3 0 N/A Intratracheal

Boroval

Pretreatment 1
0.3 0.1 17

Intratracheal (1h

prior to HNE)

Boroval

Pretreatment 2
0.3 1.0 170

Intratracheal (1h

prior to HNE)

Coinstillation

Study

HNE + Boroval 1 0.25 0.2 42 Intratracheal

HNE + Boroval 2 0.25 1.0 210 Intratracheal

HNE + Boroval 3 0.5 0.4 42 Intratracheal

Administration Procedure (Intratracheal Instillation):

Anesthetize the hamster using an appropriate anesthetic agent.

Place the anesthetized animal in a supine position.

Expose the trachea through a small incision.

Using a suitable gauge needle and syringe, carefully instill the prepared solution into the

trachea.

Suture the incision and allow the animal to recover.

Experimental Workflow
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The following diagram outlines the workflow for an in vivo study of Boroval in a hamster model

of HNE-induced emphysema.

Animal Acclimation

Preparation of
Boroval and HNE Solutions

1. Preparation

Anesthetize Hamsters

2. Anesthesia

Intratracheal Instillation
of Treatment Solution
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Post-instillation
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4. Recovery

Bronchoalveolar Lavage (BAL)
(e.g., at 2 hours)
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Experimental workflow for in vivo hamster studies.

Summary of Preclinical Findings
In a hamster model, pretreatment with Boroval did not prevent HNE-induced emphysema and,

in some cases, exacerbated it.[1][2] It was postulated that Boroval suppresses HNE-induced

hemorrhage, allowing the HNE-Boroval complex to penetrate the alveolar interstitium.

Subsequent dissociation of the complex and clearance of the small Boroval molecule could

lead to reactivated HNE causing damage to elastic fibers.[1][2]

Safety Precautions
As with any research chemical, appropriate personal protective equipment (PPE), including

gloves, lab coat, and safety glasses, should be worn when handling Boroval. Work should be

conducted in a well-ventilated area or a chemical fume hood. For detailed safety information,

refer to the Material Safety Data Sheet (MSDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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